Cas no 1375476-92-8 (6-4-(4-fluorophenyl)piperazin-1-yl-N'-hydroxypyridine-3-carboximidamide)

• Product Name: 6-4-(4-fluorophenyl)piperazin-1-yl-N'-hydroxypyridine-3-carboximidamide
• CAS No: 1375476-92-8
• MF: C₁₆H₁₈FN₅O
• MW: 315.345426082611
• MDL: MFCD21602820
• CID: 5575660
• PubChem ID: 73994878
• Update Time: 2025-05-22

6-4-(4-fluorophenyl)piperazin-1-yl-N'-hydroxypyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 6-[4-(4-fluorophenyl)piperazin-1-yl]-N'-hydroxypyridine-3-carboximidamide
• 3-Pyridinecarboximidamide, 6-[4-(4-fluorophenyl)-1-piperazinyl]-N-hydroxy-
• 6-4-(4-fluorophenyl)piperazin-1-yl-N'-hydroxypyridine-3-carboximidamide

• MDL： MFCD21602820
• Inchi： 1S/C16H18FN5O/c17-13-2-4-14(5-3-13)21-7-9-22(10-8-21)15-6-1-12(11-19-15)16(18)20-23/h1-6,11,23H,7-10H2,(H2,18,20)
• InChI Key： ZOCLNQCNSJGJRZ-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(C3=CC=C(F)C=C3)CC2)=CC=C1C(NO)=N

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 535.3±60.0 °C(Predicted)
• pka: 15.25±0.50(Predicted)

Additional information on 6-4-(4-fluorophenyl)piperazin-1-yl-N'-hydroxypyridine-3-carboximidamide

6-4-(4-fluorophenyl)piperazin-1-yl-N'-hydroxypyridine-3-carboximidamide: A Comprehensive Overview

6-4-(4-fluorophenyl)piperazin-1-yl-N'-hydroxypyridine-3-carboximidamide, identified by the CAS registry number 1375476-92-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperazine ring substituted with a fluorophenyl group and a hydroxy pyridine carboximidamide moiety. These structural elements contribute to its potential applications in drug design and material science.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. The incorporation of the fluorophenyl group into the piperazine ring enhances the compound's electronic properties, making it a promising candidate for various biological assays. Recent studies have highlighted its potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and cancer.

One of the most intriguing aspects of 6-4-(4-fluorophenyl)piperazin-1-yl-N'-hydroxypyridine-3-carboximidamide is its ability to interact with specific protein targets. Researchers have employed advanced computational methods, such as molecular docking and dynamics simulations, to elucidate the binding mechanisms of this compound with its target proteins. These studies have revealed that the hydroxy pyridine carboximidamide group plays a critical role in stabilizing interactions within the protein binding site.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption and bioavailability profiles. However, further investigations are required to fully understand its metabolic pathways and potential toxicity. The integration of green chemistry principles in the synthesis process has also been explored, aiming to minimize environmental impact while maintaining high yields.

The application of CAS No. 1375476-92-8 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent advancements in thin-film transistor technology have demonstrated promising results when this compound is incorporated into device architectures.

In conclusion, 6-4-(4-fluorophenyl)piperazin-1-yl-N'-hydroxypyridine-3-carboximidamide represents a versatile molecule with diverse applications across multiple scientific disciplines. Its structural complexity and functional groups offer ample opportunities for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both therapeutic development and advanced materials engineering.